Cas no 34336-18-0 (Kaempferol-3-rhamnoglucoside-7-glucoside)

• Product Name: Kaempferol-3-rhamnoglucoside-7-glucoside
• CAS No: 34336-18-0
• MF: C₃₁H₃₈O₁₉
• MW: 714.62203168869
• CID: 2032379
• PubChem ID: 154726227
• Update Time: 2025-06-08

Kaempferol-3-rhamnoglucoside-7-glucoside Chemical and Physical Properties

Names and Identifiers

• kaempferol 3-rhamnosyl (1 -> 6)galactoside-7-glucoside
• kaempferol 3-rhamnosylgalactoside-7-glucoside
• kaempferol 3-robinobioside-7-glucoside
• 7-O-β-D-glucopyranosyloxy-4',5-dihydroxy-3-[O-α-L-rhamnopyranosyl-(1->6)-3-O-β-D-glucopyranosyloxy]flavone
• Kaempferol 3-O-rutinoside 7-O-glucoside
• Kaempferol 3-rutinoside-7-galactoside
• Kaempferol 3-rutinoside-7-glucoside
• 5-hydroxy-2-(4-hydroxyphenyl)-7-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-[(1R,2S,3R,4R)-1,2,3,4-tetrahydroxypentyl]oxan-2-yl]oxychromen-4-one
• 5-Hydroxy-2-(4-hydroxyphenyl)-3-(((3R,4S,5S,6R)-3,4,5-trihydroxy-6-((1R,2S,3R,4R)-1,2,3,4-tetrahydroxypentyl)tetrahydro-2H-pyran-2-yl)oxy)-7-(((3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• 5-hydroxy-2-(4-hydroxyphenyl)-7-{[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3-{[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-[(1R,2S,3R,4R)-1,2,3,4-tetrahydroxypentyl]oxan-2-yl]oxy}chromen-4-one
• Kaempferol-3-rhamnoglucoside-7-glucoside
• E88929
• 34336-18-0

• Inchi： 1S/C31H38O19/c1-9(33)17(36)20(39)23(42)28-24(43)22(41)26(45)31(49-28)50-29-19(38)16-13(35)6-12(46-30-25(44)21(40)18(37)15(8-32)48-30)7-14(16)47-27(29)10-2-4-11(34)5-3-10/h2-7,9,15,17-18,20-26,28,30-37,39-45H,8H2,1H3/t9-,15-,17-,18-,20+,21+,22+,23-,24+,25-,26-,28-,30?,31?/m1/s1
• InChI Key： IYTNVROUKPTERI-OLYJACQVSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C)O)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=CC=1)O)OC1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)=O

Computed Properties

• Exact Mass: 714.20072898g/mol
• Monoisotopic Mass: 714.20072898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 53
• Rotatable Bond Count: 10
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 326Ų
• XLogP3: -2.389

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glycosides
• Flavonoids

Additional information on Kaempferol-3-rhamnoglucoside-7-glucoside

Exploring the Potent Bioactive Compound: Kaempferol-3-rhamnoglucoside-7-glucoside (CAS No. 34336-18-0)

In the realm of natural flavonoids, Kaempferol-3-rhamnoglucoside-7-glucoside (CAS No. 34336-18-0) stands out as a glycosylated derivative of kaempferol, a well-studied phytochemical with significant antioxidant and anti-inflammatory properties. This compound, often abbreviated as K3R7G, is gaining attention in nutraceutical and pharmaceutical research due to its enhanced bioavailability and multifaceted biological activities. As consumers increasingly seek natural remedies and plant-based therapeutics, understanding the science behind such compounds becomes crucial.

The structural uniqueness of Kaempferol-3-rhamnoglucoside-7-glucoside lies in its sugar moieties—rhamnose and glucose—attached at the 3- and 7-positions of the kaempferol aglycone. This glycosylation not only improves water solubility but also modulates its interaction with cellular receptors, a hot topic in drug delivery systems and precision medicine. Recent studies highlight its potential in managing oxidative stress-related disorders, a concern for aging populations and those exposed to environmental pollutants.

One of the most searched questions in natural product chemistry is: "How does glycosylation affect flavonoid efficacy?" For Kaempferol-3-rhamnoglucoside-7-glucoside, research suggests that the rhamnoglucoside group at the 3-position may enhance intestinal absorption, while the 7-glucoside could influence its distribution in tissues. These insights align with the growing demand for bioavailability-enhanced nutraceuticals, a trending niche in the dietary supplement market.

Beyond its metabolic advantages, Kaempferol-3-rhamnoglucoside-7-glucoside exhibits promising neuroprotective effects, a subject of intense interest given the global rise in neurodegenerative conditions. Preliminary data indicate its ability to cross the blood-brain barrier and mitigate neuroinflammation, making it a candidate for functional foods targeting brain health. This aligns with the surge in searches for "natural nootropics" and "anti-aging compounds".

From an industrial perspective, the extraction and standardization of Kaempferol-3-rhamnoglucoside-7-glucoside (CAS No. 34336-18-0) pose technical challenges. Advanced techniques like high-performance countercurrent chromatography (HPCCC) are being explored to isolate this compound from plant sources such as Ginkgo biloba or Sophora japonica. Such innovations cater to the clean-label movement, where transparency in sourcing resonates with eco-conscious consumers.

In conclusion, Kaempferol-3-rhamnoglucoside-7-glucoside exemplifies how nature-inspired molecules can address modern health challenges. Its dual role as a therapeutic agent and dietary supplement ingredient positions it at the intersection of tradition and innovation—a narrative increasingly valued in today’s health-conscious society.